ethyl 2-{4-bromo-2-[(1E)-(hydroxyimino)methyl]-6-methoxyphenoxy}acetate

• IUPAC Name: ethyl 2-[4-bromo-2-[(E)-hydroxyiminomethyl]-6-methoxyphenoxy]acetate
• InChI: InChI=1S/C12H14BrNO5/c1-3-18-11(15)7-19-12-8(6-14-16)4-9(13)5-10(12)17-2/h4-6,16H,3,7H2,1-2H3/b14-6+
• InChI Key: QTZAZMYKYTXPDR-MKMNVTDBSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=C(C=C1OC)Br)C=NO
• Isomeric SMILES: CCOC(=O)COC1=C(C=C(C=C1OC)Br)/C=N/O
• Molecular Formula: C12H14BrNO5
• Molecular Weight: 332.15 g/mol

Description

Ethyl 2-{4-bromo-2-[(1E)-(hydroxyimino)methyl]-6-methoxyphenoxy}acetate is an organic compound belonging to the class of bromoacetates. It is a derivative of phenoxyacetic acid, and has a molecular formula of C10H11BrNO4. It is a colorless solid that is soluble in water, ethanol, and dichloromethane. It is used in organic synthesis and as a reagent in biochemical and physiological research.

Scientific Research Applications

Synthesis and Production Improvements

• Improved Synthesis Process : Ethyl Z 2 Methoxyimino 2 (2 aminothiazo 4 yl) acetate, a related compound, was synthesized through various steps, including nitrosation, methylation, bromination, and cyclization. This process, similar to the synthesis of ethyl 2-{4-bromo-2-[(1E)-(hydroxyimino)methyl]-6-methoxyphenoxy}acetate, was optimized for efficiency, reducing production costs and simplifying operations, with a product yield of 70.8% (L. Jing, 2003).

Biological and Chemical Properties

• Antioxidant Activity : Bromophenol derivatives, which include compounds structurally related to this compound, isolated from marine red algae, have shown potent scavenging activity against radicals. These findings highlight potential applications in food and pharmaceutical fields as natural antioxidants (Ke-kai Li, Xiao‐Ming Li, J. Gloer, Bin-Gui Wang, 2012).

Crystal and Molecular Structure Studies

• Structural Analysis via X-Ray Diffraction : The crystal and molecular structures of related compounds, such as ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate, have been studied using single crystal X-ray diffraction. This type of analysis is crucial for understanding the structural properties and potential reactivity of this compound (M. Kaur, J. Jasinski, R. Butcher, H. Yathirajan, A. N. Mayekar, B. Narayana, 2012).

Potential Applications in Pharmaceutical Fields

• Zinc(II)-Specific Fluorescing Agents : The synthesis of Zinquin ester and acid, which are zinc(II)-specific fluorophores, involves compounds similar to this compound. These fluorophores have potential applications in studying biological zinc, indicating the utility of related compounds in biochemical research (I. Mahadevan, M. Kimber, S. Lincoln, E. Tiekink, A. Ward, W. H. Betts, I. Forbes, P. Zalewski, 1996).